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Compound of Interest

Compound Name: Psoralen-triethylene glycol azide

Cat. No.: B15558944

Get Quote

Welcome to the technical support center for COMRADES (Crosslinking of Matched RNAs and

Deep Sequencing) experiments. This resource provides troubleshooting guides and frequently

asked questions (FAQs) to help researchers, scientists, and drug development professionals

effectively manage psoralen monoadducts in their RNA structure analysis workflows.

Frequently Asked Questions (FAQs)
Q1: What are psoralen monoadducts and how do they
differ from crosslinks in the context of COMRADES?
A: Psoralens are compounds that can intercalate into double-stranded regions of nucleic acids.

Upon exposure to long-wave UV light (UVA, ~365 nm), they form covalent bonds with

pyrimidine bases (uracil in RNA).[1][2]

Monoadducts: A single psoralen molecule reacts with a pyrimidine on one of the RNA

strands. This is the initial photochemical reaction.[2][3]

Interstrand Crosslinks (ICLs): A monoadduct can absorb a second photon and react with a

pyrimidine on the opposite RNA strand, creating a covalent link between the two strands.[2]

[4]
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In COMRADES, the goal is to identify interacting RNA strands. This is achieved by first creating

ICLs to capture the interaction, followed by a photoreversal step that converts the ICLs back

into monoadducts, allowing for downstream enzymatic reactions like ligation and reverse

transcription.[5][6]

Q2: Why is it necessary to deal with psoralen
monoadducts in COMRADES experiments?
A: Psoralen monoadducts are a critical intermediate in the COMRADES workflow, but they also

present a challenge. While ICLs are essential for capturing the RNA-RNA interaction, they must

be reversed to monoadducts to allow the two RNA strands to be ligated into a single chimeric

molecule for sequencing. However, these remaining monoadducts can act as a block to

reverse transcriptase, which is necessary for converting the RNA into cDNA for sequencing.[7]

[8] Therefore, understanding and managing monoadducts is crucial for a successful

COMRADES experiment.

Q3: How do psoralen monoadducts affect the reverse
transcription step in the COMRADES workflow?
A: Psoralen monoadducts on the RNA template can cause the reverse transcriptase to stall or

dissociate, leading to truncated cDNA products.[7][8] This is analogous to the observed

blockage of RNA polymerase during transcription by psoralen adducts.[7][8][9] The furan-side

monoadduct, in particular, has been shown to block transcription when present on the template

strand.[7][8] This stalling can lead to a loss of sequencing reads corresponding to the

interacting regions, potentially biasing the final structural data.

Troubleshooting Guides
Problem 1: Low yield of chimeric reads in the final
sequencing data.
This could be due to several factors related to psoralen adducts.
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Potential Cause Recommended Solution

Inefficient psoralen crosslinking

Increase the concentration of the psoralen

derivative (e.g., AMT) or the duration of UVA

(365 nm) irradiation. Ensure even illumination of

the sample.[5]

Poor photoreversal of crosslinks

Optimize the photoreversal step by adjusting the

duration and intensity of short-wave UV (254

nm) irradiation. Ensure the sample is kept on ice

to minimize RNA degradation.[1][5][6]

Excessive RNA degradation during

photoreversal

Minimize the duration of 254 nm UV exposure.

Consider using a singlet quencher like acridine

orange to protect the RNA from photodamage

during irradiation.[10][11][12]

Reverse transcriptase stalling at monoadducts

Use a reverse transcriptase with higher

processivity and strand displacement activity.

Optimize the reverse transcription reaction

conditions (e.g., temperature, additives).

Inefficient ligation of crosslinked RNA fragments

Ensure that the photoreversal of crosslinks to

monoadducts is efficient, as remaining

crosslinks will prevent ligation. Verify the activity

of the RNA ligase.

Problem 2: High background of non-chimeric reads.
This can occur if the psoralen crosslinking is not specific or if there is a high level of random

ligation.
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Potential Cause Recommended Solution

Non-specific psoralen intercalation

Optimize the psoralen concentration and

incubation time to favor intercalation into bona

fide double-stranded regions.

Formation of monoadducts in single-stranded

regions

While less frequent, this can occur. Ensure that

the purification steps for crosslinked fragments

are stringent.

Random ligation of non-crosslinked RNA

fragments

Perform a control experiment where the

photoreversal step is done before the proximity

ligation. This will help to estimate the level of

background ligation.

Experimental Protocols & Methodologies
Key Experimental Steps in COMRADES Involving
Psoralen
The following is a summarized workflow for the psoralen-related steps in a typical COMRADES

experiment.

In Vivo Crosslinking

RNA Processing Ligation & Reversal Sequencing Preparation

Incubate cells with
psoralen derivative (e.g., AMT)

Irradiate with
long-wave UV (365 nm)

Forms monoadducts
and crosslinks Extract and purify

crosslinked RNA

Fragment RNA

Enrich for
crosslinked fragments Proximity Ligation Photoreversal with

short-wave UV (254 nm)

Converts crosslinks
to monoadducts Reverse Transcription Library Preparation

and Sequencing
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Click to download full resolution via product page

COMRADES workflow highlighting psoralen-related steps.

Protocol 1: Psoralen Crosslinking in vivo
Reagent Preparation: Prepare a stock solution of a psoralen derivative, such as 4'-

aminomethyl trioxsalen (AMT), in an appropriate solvent (e.g., water or DMSO). A common

working concentration is 0.5 mg/mL in PBS.[5]

Cell Treatment: Wash cultured cells with PBS and incubate with the psoralen solution for a

defined period (e.g., 10-20 minutes) to allow for cell penetration and intercalation into RNA.

[5]

UVA Irradiation: Irradiate the cells with long-wave UV light (365 nm) on ice for a specified

time (e.g., 10-20 minutes).[5][6] The duration of irradiation can be optimized to control the

ratio of monoadducts to crosslinks. Shorter irradiation times favor monoadduct formation,

while longer times increase the yield of crosslinks.[9]

Protocol 2: Photoreversal of Psoralen Crosslinks
Sample Preparation: After enrichment of the crosslinked RNA fragments, resuspend the RNA

in nuclease-free water.

UV Irradiation: Place the sample on ice and irradiate with short-wave UV light (254 nm) for a

specific duration (e.g., 5-15 minutes).[1][5][6] The optimal time should be determined

empirically to maximize crosslink reversal while minimizing RNA degradation.

Post-Irradiation Handling: Proceed immediately to the next step in the COMRADES protocol

(e.g., reverse transcription) to minimize RNA degradation.

Quantitative Data Summary
The efficiency of psoralen adduct formation and reversal can vary depending on the specific

psoralen derivative, RNA sequence and structure, and experimental conditions. The following

table provides a summary of some reported quantitative data, primarily from studies on DNA,

which can serve as a starting point for optimization in RNA-based COMRADES experiments.
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Parameter Condition Observation Reference

Monoadduct vs.

Crosslink Formation

Increasing UVA (365

nm) dose

The ratio of crosslinks

to monoadducts

generally increases

with higher UVA

doses.

[9]

Photoreversal

Efficiency

254 nm irradiation of

crosslinks

Can convert a

significant fraction of

crosslinks back to

monoadducts.

Quantum yields for

photoreversal have

been reported in the

range of 0.16-0.30 for

DNA.[10][11]

[10][11]

RNA Integrity during

Photoreversal

254 nm irradiation for

30 min

Can lead to significant

RNA degradation (less

than 0.5% intact). The

presence of a singlet

quencher like acridine

orange can improve

RNA integrity (up to

30% intact).[10][11]

[12]

[10][11][12]

UVA vs. UVB for

Adduct Formation

Comparison of 365

nm (UVA) vs. ~300

nm (UVB)

UVB irradiation can

lead to a higher

overall adduct

formation but may

favor the formation of

3,4-monoadducts over

the 4',5'-monoadducts

that are precursors to

crosslinks.[13]

[13]
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Signaling Pathways and Logical Relationships
The formation and reversal of psoralen adducts is a key logical relationship in the COMRADES

experimental design.

Adduct Formation Adduct Reversal

Psoralen + dsRNA Psoralen Monoadduct
UVA (365 nm)

Interstrand Crosslink (ICL)
UVA (365 nm)

Interstrand Crosslink (ICL) Psoralen Monoadduct
UV (254 nm)

Click to download full resolution via product page

Logical flow of psoralen adduct formation and reversal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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